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Compound of Interest

Compound Name: 2-Isocyanatoprop-1-ene

CAS No.: 4747-87-9

Cat. No.: B3383724 Get Quote

Isopropenyl isocyanate (IPIC), CAS 4747-87-9, represents a unique class of "heterofunctional

monomers" containing both an electron-deficient olefin (vinyl group) and a highly reactive

isocyanate moiety. Unlike its saturated analog, isopropyl isocyanate, IPIC offers a divergent

reactivity profile that allows for the synthesis of functionalized polymers and complex

heterocyclic scaffolds.

This guide serves as an expanded technical resource, transcending the standard Safety Data

Sheet (SDS) to provide actionable protocols for synthesis, stabilization, and application in drug

development.

Part 1: Physicochemical Characterization
IPIC is a volatile, lachrymatory liquid. Its structure allows it to act as a "chameleon" reagent—

behaving as a monomer in radical polymerizations or as an electrophile in nucleophilic

additions.
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Property Value / Description Notes

CAS Number 4747-87-9
Distinct from Isopropyl

Isocyanate (CAS 1795-48-8)

IUPAC Name 2-Isocyanatopropene

Molecular Formula C₄H₅NO

Molecular Weight 83.09 g/mol

Physical State Colorless Liquid Pungent, lachrymatory odor

Boiling Point ~60–65 °C (Estimated)
High volatility; often co-distilled

with solvents

Density ~0.9 g/cm³ (Estimated) Based on structural analogs

Solubility Reacts with water
Soluble in aprotic solvents

(DCM, Toluene, THF)

Structural Reactivity Logic
The molecule possesses two orthogonal reactive centers. Understanding the electronic

environment of these centers is crucial for experimental design.

Isopropenyl Isocyanate
(CH2=C(CH3)-NCO)

Vinyl Group (C=C)
Radical Polymerization Site A (Alkene)

Isocyanate Group (N=C=O)
Nucleophilic Addition

 Site B (Electrophile)
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Figure 1: Orthogonal reactivity sites of Isopropenyl Isocyanate.

Part 2: Safety Architecture (SDS Core)
Due to the high reactivity of the isocyanate group and the polymerization potential of the

alkene, IPIC requires a "Defense-in-Depth" safety strategy.
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Hazard Classification (GHS)
Acute Toxicity: Toxic by inhalation and ingestion.

Skin/Eye Corrosion: Causes severe skin burns and eye damage.

Sensitization: Respiratory sensitizer (may cause asthma-like symptoms).

Specific Hazard:Lachrymator (induces severe tearing).

Reactivity Hazard: Potential for uncontrolled polymerization if unstabilized.

Exposure Response Protocol
The following decision tree outlines the immediate response logic for exposure incidents.

Exposure Incident

Identify Route

Inhalation Skin Contact Eye Contact

1. Evacuate to fresh air
2. Oxygen if breathing difficult

3. Monitor for delayed pulmonary edema

1. Drench with PEG-400 or water
2. Do NOT use solvents (increases absorption)

3. Remove contaminated clothing

1. Flush with water (15 min)
2. Consult ophthalmologist immediately

Click to download full resolution via product page

Figure 2: Emergency response logic for isocyanate exposure.

Part 3: Handling, Stabilization & Storage
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Researchers often fail to account for the autopolymerization risk of IPIC. Unlike saturated

isocyanates, IPIC can solidify into an insoluble mass if stored improperly.

Stabilization Protocol
To prevent radical polymerization of the vinyl group during storage, a radical inhibitor must be

added.

Standard Inhibitor: 2,6-Di-tert-butyl-4-methylphenol (BHT) at 100–200 ppm.

Alternative: Phenothiazine (for higher temperature applications).

Moisture Exclusion (The "Dry Chain")
Isocyanates react with ambient moisture to form carbamic acids, which decarboxylate to

amines. These amines then react with remaining isocyanate to form ureas (white precipitate).

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

Handling: Use Schlenk lines or a glovebox. All glassware must be flame-dried.

Part 4: Synthetic Utility & Protocols
IPIC is primarily synthesized via the Curtius Rearrangement of methacryloyl azide. This route

avoids the use of phosgene but requires careful thermal management to prevent explosion of

the azide intermediate.

Synthesis via Curtius Rearrangement
Reaction Scheme: Methacryloyl Chloride + NaN3 → [Methacryloyl Azide] → (Heat) →

Isopropenyl Isocyanate + N2

Detailed Protocol:

Azide Formation: Dissolve methacryloyl chloride (1.0 eq) in DCM at 0°C. Add activated

Sodium Azide (1.2 eq) dissolved in water dropwise. Stir vigorously for 2 hours.

Extraction: Separate the organic layer containing the acyl azide. Critical Safety Note: Do not

concentrate the azide solution to dryness; acyl azides are explosive.
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Rearrangement: Add the acyl azide solution dropwise to refluxing toluene (or benzene)

containing a radical inhibitor (BHT). The heat triggers the release of nitrogen gas (N₂) and

rearrangement to the isocyanate.

Isolation: Distill the product directly from the reaction mixture under reduced pressure.

Divergent Reaction Pathways
IPIC allows for "Click-and-Polymerize" strategies. You can either polymerize the vinyl group first

(leaving the NCO pendant) or react the NCO group first (leaving the vinyl pendant).

Isopropenyl Isocyanate

Pathway A:
Nucleophilic Addition+ ROH / RNH2

Pathway B:
Radical Polymerization

+ AIBN (Initiator)

Vinyl-Functionalized
Urethane/Urea

Post-Polymerization
(Crosslinking)

Poly(isopropenyl isocyanate)
(Pendant NCO groups)

Post-Functionalization
(Bioconjugation)
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Figure 3: Divergent synthetic workflows for IPIC.

Application Note: Pathway B is extensively used to create "reactive scaffolds" for peptide

attachment. The pendant isocyanate groups on the polymer backbone can react with lysine

residues on proteins under mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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